Cas no 15431-97-7 (1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol)

• Product Name: 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol
• CAS No: 15431-97-7
• MF: C₂₃H₁₇NO
• MW: 323.387185811996
• CID: 2855783
• Update Time: 2025-10-30

1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol
• 1-(C,N-diphenylcarbonimidoyl)naphthalen-2-ol

• Inchi： 1S/C23H17NO/c25-21-16-15-17-9-7-8-14-20(17)22(21)23(18-10-3-1-4-11-18)24-19-12-5-2-6-13-19/h1-16,25H/b24-23+
• InChI Key： QYWDKWVJUNCOKP-WCWDXBQESA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1/C(/C1C=CC=CC=1)=N/C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 447
• XLogP3: 6
• Topological Polar Surface Area: 32.6

Additional information on 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol

Comprehensive Overview of 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol (CAS No. 15431-97-7)

1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol (CAS No. 15431-97-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its IUPAC name, features a naphthalene core substituted with a benzene-N-phenylcarboximidoyl group, making it a subject of interest in pharmaceutical research, material science, and organic synthesis. Its E-configuration and hydroxyl group contribute to its reactivity and versatility, which are key factors driving its exploration in modern chemistry.

In the context of user search trends, questions like "What is the role of 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol in drug discovery?" or "How is CAS No. 15431-97-7 synthesized?" are increasingly common. Researchers and industry professionals are particularly interested in its potential as a building block for bioactive molecules, given its ability to form stable complexes with metals and participate in catalyzed reactions. Additionally, its fluorescence properties have sparked discussions in forums and academic circles, aligning with the growing demand for luminescent materials in optoelectronic devices.

The synthetic pathways for 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol often involve condensation reactions between naphthalen-2-ol and benzene-N-phenylcarboximidoyl chloride, followed by purification techniques such as column chromatography. These methods are frequently searched by chemists seeking optimized protocols or green chemistry alternatives, reflecting the broader shift toward sustainable synthesis. The compound's stability under ambient conditions and solubility in organic solvents further enhance its practicality for laboratory use.

From a commercial perspective, CAS No. 15431-97-7 is often listed in catalogs of fine chemicals, with suppliers highlighting its high purity grades (e.g., >98%) for research applications. Searches for "where to buy 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol" or "price comparison for CAS 15431-97-7" indicate a robust market demand. This aligns with the rise of online chemical marketplaces, where transparency in specifications and safety data is critical for buyers.

In summary, 1-[(E)-Benzene-N-phenylcarboximidoyl]naphthalen-2-ol (CAS No. 15431-97-7) represents a compelling case study in the intersection of academic curiosity and industrial utility. Its relevance to emerging technologies and adherence to synthetic trends ensure its continued prominence in scientific discourse. As research evolves, this compound may unlock new possibilities in molecular design and functional materials, answering the search queries of tomorrow's innovators.